(Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid

• IUPAC Name: 4-[[2-[(5Z)-5-[(4-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C19H13ClN2O5S/c20-13-5-1-11(2-6-13)9-15-17(24)22(19(27)28-15)10-16(23)21-14-7-3-12(4-8-14)18(25)26/h1-9H,10H2,(H,21,23)(H,25,26)/b15-9-
• InChI Key: UCLZSNNMQPRJBJ-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)C(=O)O)Cl
• Molecular Formula: C19H13ClN2O5S
• Molecular Weight: 416.8 g/mol

Description

(Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid is a useful research compound. Its molecular formula is C19H13ClN2O5S and its molecular weight is 416.83. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

• Antimicrobial Activity : A study by Shukla, Pandey, and Chawla (2019) reports that derivatives of 5-benzylidene-2, 4-dioxothiazolidin-3-yl benzoic acid, including (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid, exhibit significant antimicrobial properties. These compounds were effective against both Gram-positive and Gram-negative bacteria and a fungal strain, demonstrating potent antimicrobial activities with minimal inhibitory concentration (MIC) values between 0.6-0.8 µg/mL (Shukla, Pandey, & Chawla, 2019).

Anticancer and Antitumor Activity

• Anticancer Potential : Research by Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, and Lesyk (2010) explored the antitumor potential of 4-thiazolidinones with a benzothiazole moiety. This research includes compounds similar to (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid and found significant anticancer activity against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

Anti-inflammatory Properties

• Anti-inflammatory Effects : A study by Nikalje, Hirani, and Nawle (2015) on thiazolidinedione derivatives, similar to the compound , demonstrated promising anti-inflammatory activity. The compounds were evaluated using in vitro and in vivo models and showed efficacy in reducing inflammation (Nikalje, Hirani, & Nawle, 2015).

Antioxidant Activity

• Antioxidant Activity : Lelyukh, Matiichuk, Flud, Chaban, and Ogurtsov (2021) synthesized novel derivatives of 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties, which showed significant antioxidant activity. This research suggests that (Z)-4-(2-(5-(4-chlorobenzylidene)-2,4-dioxothiazolidin-3-yl)acetamido)benzoic acid could potentially exhibit similar antioxidant properties (Lelyukh et al., 2021).